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Compound of Interest

Compound Name: Fludioxonil

Cat. No.: B1672872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fludioxonil is a broad-spectrum, non-systemic fungicide belonging to the phenylpyrrole class

of chemicals.[1] It is a synthetic analog of the natural antimicrobial compound pyrrolnitrin.[1]

Widely used in agriculture for pre- and post-harvest applications, it controls a range of fungal

pathogens on fruits, vegetables, cereals, and ornamental plants.[1][2] Its primary mode of

action involves the inhibition of transport-associated phosphorylation of glucose, which disrupts

mycelial growth.[1][3] Recent studies also indicate it interferes with osmotic stress response

pathways, inhibits glycerol synthesis, and disrupts reactive oxygen species (ROS) homeostasis

in fungi.[4] Given its widespread use, understanding the environmental fate, persistence, and

potential ecotoxicological effects of Fludioxonil is critical for environmental risk assessment

and regulatory compliance.[5][6]

Physicochemical Properties
The environmental behavior of a pesticide is largely governed by its physical and chemical

properties. Fludioxonil is characterized by low aqueous solubility and low volatility.[2] It has a

high octanol-water partition coefficient (log Pow), indicating its lipophilic nature and potential for

sorption to organic matter.
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Property Value Reference

Molecular Formula C₁₂H₆F₂N₂O₂ [1]

Molecular Mass 248.2 g/mol [7]

Melting Point 199.8°C [7]

Vapour Pressure 3.9 x 10⁻⁷ Pa at 25°C [7]

Water Solubility 1.8 mg/L at 25°C (pH 4-10) [7]

Log Pₒw (Octanol-Water

Partition Coefficient)
4.12 at 25°C [7]

Environmental Fate and Persistence
Fludioxonil's persistence varies across different environmental compartments, influenced by

factors such as sunlight, soil type, and microbial activity.

Degradation Processes
1. Hydrolysis: Fludioxonil is stable to hydrolysis in aqueous environments at environmentally

relevant pH levels (pH 5, 7, and 9).[7][8]

2. Photodegradation: Photolysis is a significant route of dissipation for Fludioxonil, particularly

in water and on soil surfaces.[8] Ultraviolet (UV)-visible irradiation leads to the formation of a

major photoproduct, identified as 2-(2,2-difluorobenzo[d][2][8]dioxol-4-yl)-2-

(nitrosomethylene)-4-oxobutanenitrile.[9] This photoproduct has been shown to be more toxic

to Vibrio fischeri bacteria than the parent compound.[9]

3. Biodegradation: Microbial degradation is a slower process. In laboratory soil incubations

under aerobic conditions, Fludioxonil exhibits high to very high persistence.[10] It is

considered essentially stable under anaerobic soil conditions and in aerobic aquatic

environments.[8][10] However, specific bacterial isolates have demonstrated the ability to

degrade Fludioxonil, often through co-metabolism with other carbon sources like amino acids.

[3]

Table 1: Degradation Half-life of Fludioxonil
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Compartment
Degradation
Process

Half-life (t₁/₂)
Persistence
Class

Reference

Water
Aqueous

Photolysis
1 - 8.7 days Non-persistent [8]

Hydrolysis Stable Persistent [8]

Aerobic Aquatic

Metabolism
473 - 718 days Very Persistent [8]

Soil Soil Photolysis 1.6 - 9.7 days Non-persistent [8]

Laboratory

Aerobic

Metabolism

143 - 365 days Persistent [8]

Terrestrial Field

Dissipation
87 - 228 days

Moderately

Persistent to

Persistent

[8]

Anaerobic

Metabolism
Stable Very Persistent [10]

Mobility in Soil and Water
Fludioxonil's mobility in soil is limited due to its strong adsorption to soil organic carbon.[8] Its

organic-carbon normalized soil partition coefficients (Koc) range from 991 to 2440 L/kg,

classifying it as slightly to moderately mobile.[8] This suggests a low potential for leaching into

groundwater.[8] However, its degradates, such as CGA-192155 and CGA-339833, are highly

mobile.[8] The presence of adjuvants in commercial formulations can also influence sorption

dynamics, potentially increasing its solubility and mobility. Despite its low mobility, Fludioxonil
can reach surface waters through spray drift or runoff of sediment-bound residues.

Table 2: Soil Sorption and Mobility of Fludioxonil and its Metabolites
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Compound Koc (L/kg)
Mobility
Classification

Reference

Fludioxonil 991 - 2,440
Slightly to Moderately

Mobile
[8]

Metabolite CGA-

192155
12 - 42 Highly Mobile [8]

Metabolite CGA-

339833
1.7 - 7.1 Very Highly Mobile [8]

Bioaccumulation and Bioconcentration
Based on its bioconcentration factors (BCF) in fish, which range from 311 to 430, Fludioxonil
is not considered to be bioaccumulative according to EPA criteria.[8]
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Fludioxonil
(C₁₂H₆F₂N₂O₂)

2-(2,2-difluorobenzo[d][1,3]dioxol-4-yl)
-2-(nitrosomethylene)-4-oxobutanenitrile

Aqueous & Soil
Photolysis (UV)

Metabolite
CGA-192155

Microbial Degradation
(Irradiated Sediment Water)

Other Metabolites
(e.g., CGA-339833)

Microbial Degradation
Mineralization

(CO₂, H₂O)

Further Degradation

Further Degradation
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UPLC-MS/MS Workflow for Fludioxonil Residue Analysis

1. Sample Collection
(Soil, Tomato)

2. Extraction
(Acetonitrile)

3. dSPE Cleanup
(PSA + Florisil)

4. UPLC-MS/MS Analysis
(C18, ESI-, MRM)

5. Data Processing
& Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fludioxonil - Wikipedia [en.wikipedia.org]

2. Fludioxonil (Ref: CGA 173506) [sitem.herts.ac.uk]

3. minotaurproject.gr [minotaurproject.gr]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1672872?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672872?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Fludioxonil
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/330.htm
https://www.minotaurproject.gr/wp-content/uploads/2021/12/I2020_GreenChem_-Alexandropoulou-et-al.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Understanding the Mechanism of Action of Fludioxonil in Inhibiting Fungal Growth
[agrogreat.com]

5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

6. Assessment of Potential Toxic Effects of Fungicide Fludioxonil on Human Cells and
Aquatic Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

7. fao.org [fao.org]

8. downloads.regulations.gov [downloads.regulations.gov]

9. Structural elucidation and estimation of the acute toxicity of the major UV-visible
photoproduct of fludioxonil - detection in both skin and flesh samples of grape - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Peer review of the pesticide risk assessment of the active substance fludioxonil - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide on the Environmental Fate
and Persistence of Fludioxonil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672872#environmental-fate-and-persistence-of-
fludioxonil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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